molecular formula C20H13F3N2OS B2579243 N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-3-(trifluoromethyl)benzamide CAS No. 441290-99-9

N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-3-(trifluoromethyl)benzamide

Cat. No. B2579243
CAS RN: 441290-99-9
M. Wt: 386.39
InChI Key: GHDWLLMQGQCGNW-CLCOLTQESA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-3-(trifluoromethyl)benzamide, also known as MBB-TF, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a fluorescent probe that has been used to study a variety of biological processes, including protein-protein interactions, enzyme activity, and cell signaling pathways.

Scientific Research Applications

Antifungal and Antitubercular Agent

This compound has shown potential in the synthesis of imidazole-containing compounds, which are known for their broad range of biological activities. Specifically, it has been used to develop derivatives with antifungal and antitubercular properties. These activities are crucial in the fight against infectious diseases caused by fungi and Mycobacterium tuberculosis .

Antioxidant Properties

Derivatives of this compound have been synthesized via the click chemistry approach and evaluated for their antioxidant capabilities. Antioxidants are important for protecting cells from damage caused by free radicals and reactive oxygen species, which can lead to chronic diseases and aging .

Therapeutic Potential in Cholestasis

The IDI1/SREBP2 axis, which involves the compound IDI1_020859, has been identified as a significant pathway in the treatment of intrahepatic cholestasis. This condition, characterized by impaired bile flow, can lead to liver damage. Targeting this axis could be a promising therapeutic strategy .

Metabolic Studies and Biomarker Development

Research involving the variant IDI1_020859 has shed light on the metabolic origins of breath isoprene in humans. Understanding this process is essential for developing isoprene as a clinically interpretable breath biomarker, which could have potential applications in human medicine .

Analytical Applications in Chemistry

The compound ChemDiv3_001893 has been referenced in the context of analytical applications. It could be involved in methods development for various analytical instruments such as LC, IC, GC, GC-MS, LC-MS, ICP-MS, ICP-OES, and DIA. These applications are fundamental in pharmaceuticals, environmental monitoring, and chemical research .

properties

IUPAC Name

N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-3-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13F3N2OS/c1-25-16-10-9-12-5-2-3-8-15(12)17(16)27-19(25)24-18(26)13-6-4-7-14(11-13)20(21,22)23/h2-11H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHDWLLMQGQCGNW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC(=CC=C4)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13F3N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-3-(trifluoromethyl)benzamide

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